Cristacarpin
Cristacarpin
3,6a-Dihydroxy-9-methoxy-10-prenylpterocarpan is a natural product found in Erythrina fusca, Erythrina sandwicensis, and other organisms with data available.
Brand Name:
Vulcanchem
CAS No.:
74515-47-2
VCID:
VC21142228
InChI:
InChI=1S/C21H22O5/c1-12(2)4-6-14-17(24-3)9-8-16-19(14)26-20-15-7-5-13(22)10-18(15)25-11-21(16,20)23/h4-5,7-10,20,22-23H,6,11H2,1-3H3
SMILES:
CC(=CCC1=C(C=CC2=C1OC3C2(COC4=C3C=CC(=C4)O)O)OC)C
Molecular Formula:
C21H22O5
Molecular Weight:
354.4 g/mol
Cristacarpin
CAS No.: 74515-47-2
Cat. No.: VC21142228
Molecular Formula: C21H22O5
Molecular Weight: 354.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 3,6a-Dihydroxy-9-methoxy-10-prenylpterocarpan is a natural product found in Erythrina fusca, Erythrina sandwicensis, and other organisms with data available. |
|---|---|
| CAS No. | 74515-47-2 |
| Molecular Formula | C21H22O5 |
| Molecular Weight | 354.4 g/mol |
| IUPAC Name | 9-methoxy-10-(3-methylbut-2-enyl)-6,11a-dihydro-[1]benzofuro[3,2-c]chromene-3,6a-diol |
| Standard InChI | InChI=1S/C21H22O5/c1-12(2)4-6-14-17(24-3)9-8-16-19(14)26-20-15-7-5-13(22)10-18(15)25-11-21(16,20)23/h4-5,7-10,20,22-23H,6,11H2,1-3H3 |
| Standard InChI Key | ZHPYEBFYLDGZKF-UHFFFAOYSA-N |
| Isomeric SMILES | CC(=CCC1=C(C=CC2=C1O[C@@H]3[C@]2(COC4=C3C=CC(=C4)O)O)OC)C |
| SMILES | CC(=CCC1=C(C=CC2=C1OC3C2(COC4=C3C=CC(=C4)O)O)OC)C |
| Canonical SMILES | CC(=CCC1=C(C=CC2=C1OC3C2(COC4=C3C=CC(=C4)O)O)OC)C |
| Appearance | Powder |
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